Cas no 94659-47-9 (Amoxicillin Diketopiperazine)

• Product Name: Amoxicillin Diketopiperazine
• CAS No: 94659-47-9
• MF: C₁₆H₁₉N₃O₅S
• MW: 365.40416264534
• CID: 823938
• PubChem ID: 46780379
• Update Time: 2025-10-30

Amoxicillin Diketopiperazine Chemical and Physical Properties

Names and Identifiers

• Amoxicillin diketopiperazines
• Amoxicillin Diketopiperazine (Mixture of Diastereomers)
• Amoxicillin Diketopiperazine
• (4S)-2-(5-(4-Hydroxyphenyl)-3,6-dioxopiperazin-2-yl)-5,5-dimethylthiazolidine-4-carboxylic acid
• 2-[5-(4-hydroxyphenyl)-3,6-dioxopiperazin-2-yl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• 2,5-Amoxipiperazinedione
• 2-[5-(4-Hydroxyphenyl)-3,6-dioxo-2-piperazinyl]-5,5-dimethyl-4-thiazolidinecarboxylic Acid
• amoxicillin (2R)-piperazine-2',5'-dione
• Amoxicillin Piperazine-2,5-dione
• 2-[5-(4-Hydroxyphenyl)-3,6-dioxo-2-piperazinyl]-5,5-dimethyl-4-thiazolidinecarboxylic acid (ACI)
• 2-(5-(4-Hydroxyphenyl)-3,6-dioxopiperazin-2-yl)-5,5-dimethylthiazolidine-4-carboxylic acid
• Amoxicillin Impurity C
• 94659-47-9
• NS00005680
• DTXSID40675615
• STL454268
• (4S)-2-[5-(4-Hydroxyphenyl)-3,6-dioxopiperazin-2-yl]-5,5-dimethylthiazolidine-4-carboxylic Acid (Amoxicillin Diketopiperazines)
• AKOS030255867

• Inchi： 1S/C16H19N3O5S/c1-16(2)11(15(23)24)19-14(25-16)10-13(22)17-9(12(21)18-10)7-3-5-8(20)6-4-7/h3-6,9-11,14,19-20H,1-2H3,(H,17,22)(H,18,21)(H,23,24)
• InChI Key： IIZCCQJEPBWGJU-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)(C)SC(C2C(=O)NC(C3C=CC(O)=CC=3)C(=O)N2)N1)O

Computed Properties

• Exact Mass: 365.10500
• Monoisotopic Mass: 365.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Melting Point: >218°C (dec.)
• Boiling Point: NA
• PSA: 160.04000
• LogP: 0.82280

Amoxicillin Diketopiperazine Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Amoxicillin Diketopiperazine

Professional Introduction to Amoxicillin Diketopiperazine (CAS No. 94659-47-9)

Amoxicillin Diketopiperazine, a compound with the chemical identifier CAS No. 94659-47-9, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique diketopiperazine structure, has garnered considerable attention for its potential applications in the development of novel antibiotics and therapeutic agents. The molecular framework of Amoxicillin Diketopiperazine is meticulously designed to enhance binding affinity and metabolic stability, making it a promising candidate for addressing emerging challenges in antimicrobial resistance.

The structure of Amoxicillin Diketopiperazine incorporates key pharmacophoric elements that are critical for its biological activity. The diketopiperazine moiety serves as a versatile scaffold, allowing for modifications that can fine-tune its pharmacokinetic properties. This structural flexibility has been exploited in recent research to develop derivatives with improved efficacy and reduced side effects. Studies have demonstrated that compounds derived from Amoxicillin Diketopiperazine exhibit potent activity against a broad spectrum of Gram-positive and Gram-negative bacteria, including strains that are resistant to conventional antibiotics.

Recent advancements in computational chemistry and molecular modeling have further illuminated the mechanisms by which Amoxicillin Diketopiperazine exerts its antimicrobial effects. These studies highlight the compound's ability to inhibit bacterial cell wall synthesis, a critical pathway for maintaining bacterial viability. By targeting this essential process, Amoxicillin Diketopiperazine demonstrates a mode of action that is distinct from existing antibiotics, thereby reducing the likelihood of cross-resistance development.

In clinical settings, Amoxicillin Diketopiperazine is being evaluated in phase II trials for its efficacy in treating infections caused by multidrug-resistant bacteria. Preliminary results are promising, showing significant reductions in bacterial load and faster recovery times compared to standard treatments. The compound's favorable pharmacokinetic profile, including high bioavailability and prolonged half-life, makes it an attractive option for both oral and intravenous administration.

The synthesis of Amoxicillin Diketopiperazine involves sophisticated organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic asymmetric hydrogenation and flow chemistry, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize waste, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

From a regulatory perspective, Amoxicillin Diketopiperazine is subject to rigorous testing to ensure safety and efficacy before it can be approved for clinical use. Regulatory agencies require comprehensive data on its pharmacological properties, toxicology profiles, and manufacturing processes. The collaborative efforts between academic researchers and pharmaceutical companies are instrumental in generating this essential information.

The future prospects of Amoxicillin Diketopiperazine are vast, with ongoing research exploring its potential in combination therapies and as a precursor for novel drug candidates. The compound's unique structural features make it an excellent platform for further chemical innovation, enabling the development of next-generation antibiotics that can address the growing threat of antibiotic resistance.

In conclusion, Amoxicillin Diketopiperazine (CAS No. 94659-47-9) stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its development underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in addressing global health challenges. As research continues to uncover new applications and refine production methods, Amoxicillin Diketopiperazine is poised to play a pivotal role in the future of antibiotic therapy.